BENGHE Foundational & Exploratory

Check Availability & Pricing

p-Menthane hydroperoxide molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Menthane hydroperoxide

Cat. No.: B1581428

An In-depth Technical Guide to p-Menthane Hydroperoxide

This technical guide provides a comprehensive overview of p-Menthane hydroperoxide
(PMHP), a versatile organic peroxide. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, synthesis,
and applications, with a focus on its role as a radical initiator.

Chemical and Physical Properties

p-Menthane hydroperoxide is a colorless to pale yellow liquid.[1][2] It is an organic peroxide
widely utilized as a radical initiator in industrial-scale emulsion polymerizations.[1]

Molecular Formula and Weight:

The chemical formula and molecular weight of p-Menthane hydroperoxide are fundamental
identifiers for this compound.

Property Value Citations
Molecular Formula C10H2002 [21[31[41[5]
Molecular Weight 172.26 g/mol [11[3114]

Physicochemical Data:
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A summary of the key physical and chemical properties of p-Menthane hydroperoxide is

presented below. This data is crucial for its handling, storage, and application in various

chemical processes.

Property Value Citations
Appearance Colorless to pale yellow liquid [11[2]
Purity 50.0 - 56.0% [2][3]
Theoretical Active Oxygen
9.28% [3][6]
Content
Active Oxygen Content 4.65-5.21% [2][3][6]
pH of Extract >4.0 [31[6]
Copper (Cu++) Content <5 mg/kg [3][6]
Manganese (Mn++) Content <5 mg/kg [31[6]
Self-Accelerating
y 80°C [31[6]
Decomposition Temp. (SADT)
Hazardous Temperature (Tem)  75°C [31[6]
Recommended Storage
30 - 38°C [3](6]
Temperature
) 53 - 127°F (approximately 12 -
Flash Point [11041071
53°C)
- ) 0.910 - 0.925 g/cm? at 15.5°C
Specific Gravity [11[7]
(59.9°F)
N Insoluble (<0.1 mg/mL at
Water Solubility [11[7]
17°C)
] - Very soluble in most organic
Organic Solvent Solubility [3]

solvents

Experimental Protocols
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Synthesis of p-Menthane Hydroperoxide via Catalytic Oxidation:

The primary method for synthesizing p-Menthane hydroperoxide is through the aerobic

oxidation of p-Menthane.[1] This process is significantly enhanced by the use of

metalloporphyrin catalysts.[1]

Materials:

p-Menthane (1-isopropyl-4-methylcyclohexane)
Metalloporphyrin catalyst (e.g., manganese or iron porphyrins)
Oxygen or filtered air

Reaction vessel equipped with a gas inlet, stirrer, and temperature control system

Procedure:

Catalyst Preparation: Dissolve a low concentration of the metalloporphyrin catalyst in the p-
Menthane substrate.

Reaction Initiation: Heat the mixture to a moderate temperature, typically between 40-120°C.
[1][8] Optimal results have been reported at 120°C for approximately 5 hours.[8]

Aerobic Oxidation: Introduce a controlled flow of oxygen or air into the reaction mixture while
maintaining vigorous stirring to ensure efficient gas-liquid mixing.

Reaction Monitoring: Periodically sample the reaction mixture and analyze the peroxide
content using methods such as iodometric titration to track the progress of the reaction.

Programmed Temperature (Optional): For increased yield, a programmed temperature profile
can be employed. For instance, maintaining the reaction at 120°C for 4 hours, followed by a
reduction to 110°C for another 4 hours, has been shown to improve the yield of p-Menthane
hydroperoxide.[8]

Product Isolation: Upon completion, the crude product can be purified, typically through
vacuum distillation or liquid-liquid extraction, to remove unreacted p-Menthane and
byproducts.
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Mechanism of Action and Applications

The primary function of p-Menthane hydroperoxide is as a free-radical initiator, particularly in
polymerization reactions.[1] Its mechanism of action involves the thermal decomposition of the
hydroperoxide bond (-OOH) to generate free radicals. These highly reactive species then
initiate the polymerization of monomers.

Applications:

o Polymerization Initiator: It is extensively used to initiate the polymerization of styrene and its
copolymers, such as Styrene-Acrylonitrile (SAN) and Acrylonitrile Butadiene Styrene (ABS).
[1][3] It is also employed in the polymerization of acrylic acid, methacrylic acid, and Styrene-
Butadiene Rubber (SBR).[1]

o Oxidizing Agent: In specialized chemical syntheses, it serves as an oxidizing agent for
producing pharmaceutical intermediates and fragrances.[1]

o Cross-linking Agent: It is used as a cross-linking agent for rubber and elastomers.[1]

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis workflow and the decomposition pathway of p-
Menthane hydroperoxide.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1581428?utm_src=pdf-body
https://www.benchchem.com/product/b1581428
https://www.benchchem.com/product/b1581428
http://polymerization-chem.com/1-3-p-menthane-hydroperoxide.html
https://www.benchchem.com/product/b1581428
https://www.benchchem.com/product/b1581428
https://www.benchchem.com/product/b1581428
https://www.benchchem.com/product/b1581428?utm_src=pdf-body
https://www.benchchem.com/product/b1581428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Starting Materials

Synthesis Workflow of p-Menthane Hydroperoxide

oy

Reaction Process

Mixing and Heating
(40-120°C)

Aerobic Oxidation

(lodometric Titration)

Reaction Monitoring

Purification

o (Va c;:’:';?;%’;ﬁ on) p-Menthane Hydroperoxide

Metalloporphyrin Catalyst

Oxygen/Air

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of p-Menthane hydroperoxide.
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Decomposition and Polymerization Initiation Pathway
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Caption: The decomposition of p-Menthane hydroperoxide to form free radicals for
polymerization initiation.

Safety and Handling

p-Menthane hydroperoxide is a strong oxidizing agent and presents several hazards.[1] It
may cause a fire upon heating and can cause severe skin burns and eye damage.[1] It is also
harmful if inhaled.[1] Strict safety precautions are necessary, including storing the material in a
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cool, dark place away from heat and ignition sources.[1] Appropriate personal protective
equipment (PPE) should be worn when handling this compound.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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